Cas no 1807011-51-3 (2-Aminomethyl-6-cyano-4-ethylbenzoic acid)

• Product Name: 2-Aminomethyl-6-cyano-4-ethylbenzoic acid
• CAS No: 1807011-51-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4946859
• Update Time: 2025-05-20

2-Aminomethyl-6-cyano-4-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-6-cyano-4-ethylbenzoic acid

• Inchi： 1S/C11H12N2O2/c1-2-7-3-8(5-12)10(11(14)15)9(4-7)6-13/h3-4H,2,5,12H2,1H3,(H,14,15)
• InChI Key： HSLFJWHFBHSXGQ-UHFFFAOYSA-N
• SMILES： OC(C1C(C#N)=CC(CC)=CC=1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: -1.5
• Topological Polar Surface Area: 87.1

Additional information on 2-Aminomethyl-6-cyano-4-ethylbenzoic acid

2-Aminomethyl-6-cyano-4-ethylbenzoic Acid: A Comprehensive Overview

The compound 2-Aminomethyl-6-cyano-4-ethylbenzoic acid, with the CAS number 1807011-51-3, is a significant molecule in the field of organic chemistry, particularly within the realm of benzoic acids and their derivatives. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains, including pharmaceuticals, agrochemicals, and material sciences.

The molecular structure of 2-Aminomethyl-6-cyano-4-ethylbenzoic acid is characterized by a benzoic acid backbone with substituents at positions 2, 4, and 6. The presence of an amino methyl group (-CH₂NH₂) at position 2, a cyano group (-CN) at position 6, and an ethyl group (-CH₂CH₃) at position 4 introduces significant functional diversity to the molecule. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of 2-Aminomethyl-6-cyano-4-ethylbenzoic acid as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics, where its unique functional groups can be exploited to design molecules with enhanced antibacterial properties. Additionally, the compound has shown promise in the field of agrochemistry, particularly as a potential herbicide or fungicide due to its ability to inhibit key enzymes in plant pathogens.

In terms of synthesis, several methods have been reported for the preparation of 2-Aminomethyl-6-cyano-4-ethylbenzoic acid. One common approach involves the Friedel-Crafts alkylation reaction followed by subsequent functionalization steps to introduce the amino methyl and cyano groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

The compound's versatility is further demonstrated by its applications in material sciences. For instance, it has been used as a building block for the synthesis of advanced polymers with tailored properties such as high thermal stability and mechanical strength. These polymers find applications in aerospace, electronics, and automotive industries.

Moreover, 2-Aminomethyl-6-cyano-4-ethylbenzoic acid has been investigated for its role in drug delivery systems. Its ability to form stable complexes with metal ions makes it a potential candidate for designing targeted drug delivery vehicles that can enhance bioavailability and reduce side effects.

In conclusion, 2-Aminomethyl-6-cyano-4-ethylbenzoic acid (CAS No: 1807011-51-3) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals, agrochemistry, materials science, and beyond.